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Compound of Interest

Methyl 2,2,2-trifluoroethyl!
Compound Name:
carbonate

cat. No.: B1591677

An In-depth Technical Guide to the Role of Methyl 2,2,2-trifluoroethyl Carbonate in Organic
Synthesis

Introduction: Unveiling a Versatile Fluorinating
Reagent

In the landscape of modern organic synthesis, the strategic introduction of fluorine atoms into
molecular frameworks is a cornerstone of designing high-performance materials,
pharmaceuticals, and agrochemicals.[1][2] The trifluoroethyl group (-CH2CFs3) is of particular
interest, serving as a bioisostere for ethyl or ethoxy groups, capable of profoundly altering a
molecule's physicochemical properties such as lipophilicity, metabolic stability, and binding
affinity.[3][4] Methyl 2,2,2-trifluoroethyl carbonate (MTFEC), a colorless, volatile liquid, has
emerged as a key reagent in this field.[5] While it has found significant application as an
electrolyte additive in high-voltage lithium-ion batteries, its utility in organic synthesis as a
versatile and efficient trifluoroethylating agent is the focus of this guide.[5][6][7] This document
provides an in-depth exploration of MTFEC's properties, reaction mechanisms, and
applications, offering researchers and development professionals a comprehensive
understanding of its synthetic potential.

Physicochemical Properties and Safety Profile
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A thorough understanding of a reagent's properties and hazards is paramount for its safe and
effective implementation in any synthetic protocol. MTFEC is a flammable liquid that requires
careful handling.[8][9]

Table 1: Physicochemical Properties of Methyl 2,2,2-trifluoroethyl Carbonate

Property Value Reference(s)
CAS Number 156783-95-8 [10]

Molecular Formula CaHsFs0s3 [11][12]
Molecular Weight 158.08 g/mol [12][13]
Appearance Colorless to light yellow liquid [11][12][14]

- _ 103 °C (approx. 74.2 - 103 °C
Boiling Point [71[10]
at 760 mmHg)

Density ~1.308 - 1.34 g/mL [71[10][13]
Flash Point ~38 °C (100.4 °F) [13]
Refractive Index ~1.328 [7][10]

Safety and Handling

MTFEC is classified as a flammable liquid and can cause skin and serious eye irritation.[8][15]
It may also cause respiratory irritation.[8] Therefore, stringent safety protocols must be
observed.

o Engineering Controls: Always handle in a well-ventilated area or a chemical fume hood.[8]
[16] Use explosion-proof electrical and lighting equipment.[8][9]

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face
shield, and a lab coat.[8][16]

» Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[8][9][16]
Use dry sand, dry chemical, or alcohol-resistant foam for extinguishing fires.[16]
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o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[8][9]

Core Synthetic Application: The Trifluoroethylation
Reaction

The primary role of MTFEC in organic synthesis is as an electrophilic source of the 2,2,2-
trifluoroethyl group. The reactivity of the carbonate is significantly enhanced by the presence of
the electron-withdrawing trifluoroethyl group, making the carbonyl carbon susceptible to
nucleophilic attack.[17] This reactivity is greater than that of standard dialkyl carbonates like
diethyl carbonate.[17]

The general mechanism involves the attack of a nucleophile on the carbonyl carbon of MTFEC.
This is followed by the collapse of the tetrahedral intermediate, leading to the formation of the
trifluoroethylated product and the release of methyl carbonate, which can decompose into

methanol and carbon dioxide.

Diagram: General Mechanism of Trifluoroethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1591677#role-of-methyl-2-2-2-trifluoroethyl-carbonate-in-organic-synthesis
https://www.benchchem.com/product/b1591677#role-of-methyl-2-2-2-trifluoroethyl-carbonate-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

